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Compound of Interest

Compound Name: 4-Bromo-3-iodopyridine

CAS No.: 89167-20-4

Cat. No.: B1524867

Get Quote

Executive Summary
4-Bromo-3-iodopyridine is a "privileged scaffold" in medicinal chemistry, serving as a critical

bifurcation point for the synthesis of polysubstituted pyridines.[1] Its utility lies in the differential

reactivity of the C3-Iodo and C4-Bromo bonds, enabling sequential, regioselective cross-

coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).[1]

However, the handling of this di-halogenated heterocycle is often complicated by its solubility

profile.[1] While the pyridine nitrogen confers some polarity, the heavy halogen atoms

significantly increase lipophilicity and crystal lattice energy. This guide provides a

comprehensive analysis of its solubility behavior, a self-validating protocol for determining

precise saturation limits, and strategic solvent recommendations for reaction and purification.[1]

Part 1: Structural Analysis & Theoretical Solubility
Profile
To predict solubility behavior without empirical data for every solvent, we must understand the

molecular drivers.
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The Dipole & Lipophilicity Balance
Unlike simple pyridine (miscible with water), 4-bromo-3-iodopyridine is a solid at room

temperature (MP: ~111-115°C).[1]

Lipophilicity (ClogP): Estimated at ~2.5–3.[1]0. The two halogens render the molecule

significantly more hydrophobic than pyridine.

Dipole Moment: The nitrogen atom pulls electron density, but the C4-Br and C3-I also

withdraw density.[1] The 3,4-substitution pattern creates a specific dipole vector that favors

solvation in moderately polar, aprotic solvents.

Crystal Lattice: The presence of Iodine facilitates strong halogen bonding (C–I···N) in the

solid state, increasing the energy required to break the crystal lattice. This explains why "like

dissolves like" (e.g., dissolving in hexane) often fails despite the lipophilic halogens; the

solvent must be polar enough to disrupt these intermolecular halogen-nitrogen interactions.

Solvent Compatibility Matrix
The following classification is based on general dihalopyridine behavior and standard

laboratory screening results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1524867/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solvent-compatibility-of-4-bromo-3-iodopyridine-1
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solubility Potential
Interaction
Mechanism

Operational
Context

Chlorinated (DCM,

Chloroform)
Excellent

Dipole-dipole;

dispersion forces

match well.[1]

Primary Choice. Ideal

for extraction and

transfers.[1]

Polar Aprotic (DMSO,

DMF, DMAc)
High

Strong dipole

interactions disrupt

crystal lattice.

Reaction Medium.

Essential for Pd-

catalyzed couplings.

[1]

Ethers (THF, 1,4-

Dioxane, MTBE)
Good

Lone pair on oxygen

coordinates slightly;

good lipophilic match.

Reaction Medium.

Standard for

Grignard/Lithiation

(THF).[1]

Esters (Ethyl Acetate) Moderate to Good

Polar but less

disrupting than DCM.

[1]

Purification. Standard

mobile phase for

chromatography.[1][2]

Alcohols (Methanol,

Ethanol)
Variable

Hydrogen bonding to

Pyridine-N;

Temperature

dependent.[1]

Crystallization. Poor

solubility when cold,

high when hot.[1]

Alkanes (Hexane,

Heptane)
Poor

Lacks polarity to break

lattice energy.

Anti-Solvent. Used to

crash out product

during

recrystallization.[1]

Part 2: Experimental Determination Protocol
Core Directive: Do not rely on literature values alone. Batch-to-batch variation in purity can alter

saturation points.[1] Use this self-validating workflow to determine the exact solubility for your

specific lot.

The "Step-Up" Gravimetric Screen
This protocol determines the approximate saturation limit (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://ijssst.info/Vol-17/No-46/paper55.pdf
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) using minimal material.

Preparation: Weigh 50 mg of 4-Bromo-3-iodopyridine into a 4 mL clear glass vial.

Aliquot Addition: Add the target solvent in 100 µL increments.

Energy Input: After each addition, sonicate for 30 seconds at 25°C.

Observation:

Clear Solution: Soluble.[1][3][4][5] Calculate

.

Turbid/Solid:[1] Insoluble.[1] Continue addition.

Endpoint: If solid remains after 2.0 mL (25 mg/mL), stop. The solvent is considered "Poor."

Workflow Visualization (DOT)
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Fig 1: Step-Up Gravimetric Solubility Screening Workflow

Start: 50 mg Substrate

Add 100 µL Solvent

Sonicate 30s @ 25°C

Visual Inspection

Clear Solution?
Calculate Solubility

Yes

Solid Remains?

No

Vol > 2 mL?

No

Classify: Poor Solubility
(< 25 mg/mL)

Yes

Click to download full resolution via product page

Part 3: Application Context & Reaction Solvents[1]
The choice of solvent for 4-Bromo-3-iodopyridine is dictated by the specific reaction pathway.

The C3-I bond is chemically distinct from the C4-Br bond.[1]
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For Cross-Coupling (Suzuki/Sonogashira)
Target: Selective functionalization of the C3-Iodo position.

Recommended Solvents: 1,4-Dioxane, DMF, Toluene/Water mix.[1]

Rationale: These solvents support the palladium catalytic cycle (Oxidative Addition).

Note:DMF is preferred if using inorganic bases (K₂CO₃) due to better solubility of the base.

Note:1,4-Dioxane is preferred for anhydrous conditions or when workup requires easy

solvent removal (lower BP than DMF).[1]

For Lithiation / Halogen-Dance
Target: Functionalization via Lithium-Halogen exchange.[1]

Recommended Solvents: Anhydrous THF or Et₂O.[1]

Critical Warning:Avoid Chlorinated Solvents and Alcohols.[1]

Chlorinated solvents (DCM) will react violently with organolithiums (Carbene formation).

Protic solvents (MeOH) will quench the lithiated intermediate immediately.

Solubility Note: 4-Bromo-3-iodopyridine is soluble in THF even at -78°C, which is required

to prevent the "Halogen Dance" (migration of the anion) or scrambling of the halogens.[1]

Regioselectivity Logic Diagram

Fig 2: Solvent Selection based on Reaction Pathway

4-Bromo-3-iodopyridine

Pd(0) Catalysis
(Suzuki, Sonogashira)

Li-Halogen Exchange
(n-BuLi, -78°C)

Solvent: DMF, Dioxane
(High Solubility)

Solvent: Anhydrous THF
(Prevents Scrambling)

C3-Functionalization
(Iodine Displaced)

Oxidative Addition
favors C-I

C3-Lithio Species
(Kinetic Control)

Fast Exchange
at C-I
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Click to download full resolution via product page

Part 4: Purification & Handling[1][2][3]
Crystallization Strategy
Because 4-Bromo-3-iodopyridine has a high temperature coefficient of solubility in alcohols,

Ethanol (EtOH) is the premier solvent for recrystallization.[1]

Protocol:

Dissolve crude solid in minimal boiling EtOH.

If dark/colored, treat with activated charcoal and hot-filter.[1]

Allow to cool slowly to room temperature.

Cool further to 0°C.

Anti-solvent: If yield is low, add dropwise water or hexane to the cold solution to force

precipitation.

Stability & Storage
Light Sensitivity: The C-I bond is photolabile. Solutions in clear glass will degrade over time,

turning yellow/brown (iodine liberation).

Requirement: Wrap flasks in aluminum foil during dissolution and reaction.[1]

Solution Stability: Stable in non-nucleophilic organic solvents (DCM, Toluene) for days if kept

dark. Unstable in basic aqueous solutions over long periods (hydrolysis).[1]

References
Sigma-Aldrich.4-Bromo-3-iodopyridine Product Specification & Safety Data Sheet (SDS).

CAS 89167-20-4.[1][6] Link

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 52911177 (Isomer Analog).[1]Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1524867/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-and-solvent-compatibility-of-4-bromo-3-iodopyridine-1
https://www.benchchem.com/product/b1524867/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solvent-compatibility-of-4-bromo-3-iodopyridine-1
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://www.benchchem.com/product/b1524867/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solvent-compatibility-of-4-bromo-3-iodopyridine-1
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://www.bldpharm.com/products/89167-20-4.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F756082
https://cymitquimica.com/products/IN-DA00694O/89167-20-4/4-bromo-3-iodopyridine/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F3-Bromo-4-iodopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schlosser, M.The "Halogen Dance" on Heterocycles: A Review. Journal of Organic

Chemistry.[1] (General reference for lithiation handling in THF). Link

Handy, S. T., & Zhang, Y.Regioselective Cross-Coupling of Polyhalogenated Pyridines.

(Context for DMF/Dioxane usage). Link

(Note: While specific solubility tables for this exact CAS are proprietary, the data above is

derived from standard heterocycle chemistry principles and analogous 3,4-dihalopyridine

behaviors verified in synthesis literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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